3-(2,3,5,6-tetrafluoro-4-methoxybenzyl)-1,3-oxazolidin-2-one
Description
Synthesis Analysis
The synthesis of 3-(2,3,5,6-tetrafluoro-4-methoxybenzyl)-1,3-oxazolidin-2-one involves complex chemical processes. For instance, Lucarini and Tomasini (2001) explored the synthesis of oligomers containing residues of trans-(4S,5R)-4-carboxybenzyl 5-methyloxazolidin-2-ones, which provides insights into the synthesis mechanisms of similar oxazolidin-2-ones (Lucarini & Tomasini, 2001).
Molecular Structure Analysis
The molecular structure of 3-(2,3,5,6-tetrafluoro-4-methoxybenzyl)-1,3-oxazolidin-2-one is complex and can be studied through techniques such as NMR spectroscopy and X-ray crystallography. For example, Jüschke, Häsel, and Sartori (1998) provided spectral data and physical properties of a similar compound, 4,4,5,5-tetrafluoro-3-trifluoromethyl-1, 3-oxazolidin-2-one (Jüschke, Häsel, & Sartori, 1998).
Chemical Reactions and Properties
Chemical reactions involving 3-(2,3,5,6-tetrafluoro-4-methoxybenzyl)-1,3-oxazolidin-2-one are crucial for understanding its reactivity and potential applications. Studies like those by Kumari, Varghese, and George (2016) on related Schiff bases can provide insights into the chemical reactions and properties of oxazolidin-2-ones (Kumari, Varghese, & George, 2016).
Physical Properties Analysis
The physical properties of this compound, including melting point, boiling point, and density, can be understood by studying related compounds. For instance, the work by Genç et al. (2013) on a related compound provides valuable data on physical properties (Genç, Yılmaz, Ilhan, & Karagoz, 2013).
Chemical Properties Analysis
The chemical properties, like solubility, stability, and reactivity, of 3-(2,3,5,6-tetrafluoro-4-methoxybenzyl)-1,3-oxazolidin-2-one can be extrapolated from studies on similar compounds. For example, the study by Luppi et al. (2004) on the conformational analysis of oxazolidin-2-one derivatives helps in understanding the chemical properties of similar compounds (Luppi, Galeazzi, Garavelli, Formaggio, & Tomasini, 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[(2,3,5,6-tetrafluoro-4-methoxyphenyl)methyl]-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F4NO3/c1-18-10-8(14)6(12)5(7(13)9(10)15)4-16-2-3-19-11(16)17/h2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLVUTWSLQCVGPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1F)F)CN2CCOC2=O)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F4NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3,5,6-Tetrafluoro-4-methoxybenzyl)-1,3-oxazolidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R*,3S*)-7-[(2-ethyl-1H-imidazol-1-yl)acetyl]-7-azaspiro[3.5]nonane-1,3-diol](/img/structure/B5636242.png)
![1-{[4'-(methylsulfonyl)biphenyl-4-yl]methyl}piperidine](/img/structure/B5636247.png)
![(3aS*,10aS*)-2-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)carbonyl]-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a(10H)-carboxylic acid](/img/structure/B5636274.png)
![N-cyclopropyl-2-[(3S*,4R*)-3-(dimethylamino)-4-(4-methoxyphenyl)-1-pyrrolidinyl]isonicotinamide](/img/structure/B5636304.png)
![1-methyl-8-[(1-methyl-1H-pyrazol-4-yl)methyl]-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid](/img/structure/B5636307.png)
![4-{benzyl[2-(dimethylamino)ethyl]amino}-2-(dimethylamino)nicotinonitrile](/img/structure/B5636310.png)
![(3R*,4R*)-1-({2-[(dimethylamino)methyl]-1,3-thiazol-4-yl}carbonyl)-3,4-dimethyl-3-pyrrolidinol](/img/structure/B5636313.png)
![N-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-4-piperidin-3-ylbenzamide](/img/structure/B5636341.png)
![[(3aS*,9bS*)-2-[(7-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)carbonyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol](/img/structure/B5636352.png)